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Compound of Interest

Compound Name: 4-(Boc-amino)-2-hydroxypyridine

Cat. No.: B573153

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a technical overview of the available physicochemical data
for 4-(Boc-amino)-2-hydroxypyridine. Due to the limited availability of experimental data for
this specific compound in public literature, this guide also furnishes detailed, standard
experimental protocols for the determination of melting and boiling points, which are critical
parameters in the characterization of chemical entities in drug discovery and development.

Physicochemical Properties of 4-(Boc-amino)-2-
hydroxypyridine

As of the latest literature review, specific experimental data for the melting and boiling points of
4-(Boc-amino)-2-hydroxypyridine are not readily available. The introduction of the tert-
butoxycarbonyl (Boc) protecting group significantly alters the physicochemical properties of the
parent molecule, 4-amino-2-hydroxypyridine, by increasing its molecular weight and
lipophilicity, which would in turn affect its melting and boiling points.

For reference and comparison, the available data for the parent compound, 4-amino-2-
hydroxypyridine, is presented below. It is crucial to note that these values are not for the title
compound and should be treated as a reference only.

Table 1: Physicochemical Data for the Reference Compound 4-amino-2-hydroxypyridine
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Property Value Source
Melting Point 219-221 °C

Boiling Point 310.7 £ 35.0 °C (Predicted)

Density 1.208 + 0.06 g/cm? (Predicted)

pKa 11.49 + 0.10 (Predicted)

Experimental Protocols

The following are detailed, generalized protocols for the experimental determination of the
melting and boiling points of a solid organic compound such as 4-(Boc-amino)-2-
hydroxypyridine.

2.1. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The
following protocol describes the use of a melting point apparatus.[1][2]

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)[1]

The sample of 4-(Boc-amino)-2-hydroxypyridine

Spatula

Mortar and pestle (if the sample is not a fine powder)
Procedure:

e Sample Preparation:
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o Ensure the sample is completely dry and in the form of a fine powder. If necessary, gently
crush the crystals using a mortar and pestle.

o Dip the open end of a capillary tube into the powdered sample.[3]

o Tap the sealed end of the capillary tube on a hard surface to pack the sample into the
bottom of the tube. The packed sample should be approximately 1-2 mm high.[1][3]

e Measurement:
o Insert the capillary tube into the heating block of the melting point apparatus.|[3]

o Set the apparatus to heat at a rapid rate to quickly approach the expected melting point. If
the approximate melting point is unknown, a preliminary rapid determination can be
performed.

o When the temperature is about 10-15 °C below the expected melting point, reduce the
heating rate to approximately 1-2 °C per minute. A slow heating rate is crucial for an
accurate measurement.[3]

o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue to observe and record the temperature at which the entire sample has turned
into a clear liquid (the end of the melting range).[3]

» Reporting:

o The melting point is reported as a range from the temperature at which melting begins to
the temperature at which it is complete.

o For a pure compound, this range is typically narrow (0.5-1.0 °C). A broad melting range
often indicates the presence of impurities.

2.2. Boiling Point Determination (Microscale Method)
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The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid. For a small amount of substance, the Thiele tube method is often
employed.[4][5]

Materials:
e Thiele tube or a similar heating bath (e.g., a beaker with high-boiling mineral oil)[5]
e Thermometer
o Small test tube (fusion tube)
o Capillary tube (sealed at one end)
e Heating source (e.g., Bunsen burner or heating mantle)
e The sample of 4-(Boc-amino)-2-hydroxypyridine
Procedure:
e Sample Preparation:
o Place a small amount of the liquid sample into the fusion tube.

o Invert a capillary tube (sealed end up) and place it inside the fusion tube containing the
sample.[6]

e Apparatus Setup:
o Attach the fusion tube to a thermometer.

o Suspend the thermometer and the attached tube in a Thiele tube or a heating bath,
ensuring the sample is below the level of the heating fluid.[5]

¢ Measurement:

o Gently heat the side arm of the Thiele tube or the heating bath.[7]
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o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow
stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube. This indicates that the liquid has reached its boiling point.

o Turn off the heat and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The moment the liquid is drawn
back into the capillary tube, record the temperature. This is the boiling point of the liquid.[7]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental determination of a melting
point.
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Workflow for Melting Point Determination

Sample Preparation

Grind sample to a fine powder

Pack sample into capillary tube (1-2 mm height)

Measurement

Insert capillary into melting point apparatus

Heat rapidly to ~15°C below expected MP

Heat slowly (1-2°C/min)

Observe for melting

Melting begins

Data Recording

Continues melting

Click to download full resolution via product page
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Caption: A flowchart of the experimental workflow for determining the melting point of a solid
organic compound using the capillary method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Dossier: Physicochemical Properties of 4-
(Boc-amino)-2-hydroxypyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573153#4-boc-amino-2-hydroxypyridine-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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